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Compound of Interest

Compound Name: Dicyclopentyl(dimethoxy)silane

Cat. No.: B144380

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dicyclopentyl(dimethoxy)silane (DCPDMS) is an organosilicon compound with significant
applications in industrial catalysis and organic synthesis. Its unique molecular structure,
characterized by two bulky cyclopentyl groups and two methoxy groups attached to a central
silicon atom, imparts specific steric and electronic properties.[1] This guide provides a
comprehensive overview of its chemical identity, properties, synthesis, and key applications,
with a focus on its role as an external electron donor in Ziegler-Natta catalysis.

IUPAC Name and Synonyms

The unambiguous identification of a chemical compound is crucial for scientific communication
and safety. The standard nomenclature and common synonyms for
dicyclopentyl(dimethoxy)silane are provided below.

IUPAC Name: dicyclopentyl(dimethoxy)silane[1]
Synonyms:
o Dimethoxydicyclopentylsilane

» Dicyclopentyldimethoxysilane
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e Cyclopentane, 1,1'-(dimethoxysilylene)bis-
« DCPDMS
e Donor-D

Physicochemical Properties

A summary of the key physical and chemical properties of dicyclopentyl(dimethoxy)silane is
presented in the table below. This data is essential for its handling, storage, and application in
various experimental setups.

Property Value Reference
Molecular Formula C12H240:2Si [1]
Molecular Weight 228.4 g/mol [1]
Appearance CoIorI.ess- to almost colorless 0]

clear liquid
Boiling Point 120 °C at 6 mmHg [1]
Density 0.99 g/cm?3
Refractive Index 1.467 [1]
Flash Point 102 °C
CAS Number 126990-35-0 [1]

Synthesis of Dicyclopentyl(dimethoxy)silane

The primary route for the synthesis of dicyclopentyl(dimethoxy)silane involves the use of a
Grignard reagent. Two main variations of this method are commonly employed.[1]

Experimental Protocol: Grighard Reaction with
Tetramethoxysilane
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This protocol describes the synthesis of dicyclopentyl(dimethoxy)silane from
tetramethoxysilane and a cyclopentyl magnesium halide.

Materials:

Magnesium turnings

Cyclopentyl chloride

Tetramethoxysilane

Anhydrous tetrahydrofuran (THF)

Anhydrous diethyl ether

Saturated aqueous ammonium chloride solution
Anhydrous sodium sulfate

Procedure:

o Preparation of Grignard Reagent: In a flame-dried, three-necked round-bottom flask
equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet, place magnesium
turnings. Add a small crystal of iodine to initiate the reaction. Slowly add a solution of
cyclopentyl chloride in anhydrous THF to the magnesium turnings. The reaction is initiated
by gentle heating. Once the reaction starts, the remaining cyclopentyl chloride solution is
added dropwise at a rate that maintains a gentle reflux. After the addition is complete, the
mixture is refluxed for an additional hour to ensure complete formation of the Grignard
reagent.

Reaction with Tetramethoxysilane: Cool the Grignard reagent to 0 °C in an ice bath. Slowly
add a solution of tetramethoxysilane in anhydrous THF via the dropping funnel. The reaction
is exothermic and the temperature should be maintained below 20 °C. After the addition is
complete, the reaction mixture is stirred at room temperature for 12 hours.

Work-up: The reaction is quenched by the slow addition of a saturated aqueous ammonium
chloride solution. The organic layer is separated, and the aqueous layer is extracted with
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diethyl ether. The combined organic layers are washed with brine, dried over anhydrous
sodium sulfate, and filtered.

 Purification: The solvent is removed under reduced pressure, and the crude product is
purified by vacuum distillation to yield dicyclopentyl(dimethoxy)silane as a colorless liquid.

Reactants Products

[ . ] Reaction
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Caption: Synthesis of Dicyclopentyl(dimethoxy)silane via Grignard Reagent.

Experimental Protocol: Two-Step Synthesis via
Dicyclopentyldichlorosilane

This alternative method involves the formation of a dichlorosilane intermediate followed by
methoxylation.

Materials:

Magnesium turnings

Cyclopentyl chloride

Silicon tetrachloride

Anhydrous methanol

Anhydrous tetrahydrofuran (THF)
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e Anhydrous diethyl ether

o Saturated agueous sodium bicarbonate solution
e Anhydrous sodium sulfate

Procedure:

o Synthesis of Dicyclopentyldichlorosilane: Prepare the cyclopentyl magnesium chloride
Grignard reagent as described in section 3.1. Cool the Grignard reagent to O °C. Slowly add
a solution of silicon tetrachloride in anhydrous THF. After the addition, allow the mixture to
warm to room temperature and stir for 12 hours. The resulting dicyclopentyldichlorosilane is
isolated by filtration to remove magnesium salts and subsequent vacuum distillation.

o Methoxylation: The purified dicyclopentyldichlorosilane is dissolved in anhydrous THF and
cooled to 0 °C. A solution of anhydrous methanol in THF is added dropwise. The reaction is
stirred at room temperature for 4 hours.

» Work-up and Purification: The reaction is neutralized with a saturated agueous sodium
bicarbonate solution. The organic layer is separated, and the aqueous layer is extracted with
diethyl ether. The combined organic layers are dried over anhydrous sodium sulfate and
filtered. The solvent is removed under reduced pressure, and the final product is purified by
vacuum distillation.

Key Applications

Dicyclopentyl(dimethoxy)silane is a versatile compound with applications in polymer
chemistry and organic synthesis.

External Electron Donor in Ziegler-Natta Catalysis

The most prominent application of DCPDMS is as an external electron donor in Ziegler-Natta
catalyst systems for the polymerization of propylene.[1] Its role is to enhance the
stereoselectivity of the catalyst, leading to the production of highly isotactic polypropylene with
improved physical properties.[1]
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Mechanism of Action: In the Ziegler-Natta catalyst system, which typically consists of a
titanium-based solid catalyst and an organoaluminum co-catalyst, there exist multiple types of
active sites. Some of these sites are non-stereospecific and lead to the formation of atactic
(non-crystalline) polypropylene. Dicyclopentyl(dimethoxy)silane, as a Lewis base, selectively
coordinates to and deactivates these non-stereospecific sites.[1] This selective poisoning
allows the stereospecific active sites to dominate the polymerization process, resulting in a
polymer with high isotacticity.[1] The bulky cyclopentyl groups of DCPDMS play a crucial role in
this selective interaction.

Polymerization

Ziegler-Natta Catalyst Isotactic Polypropylene
Organoaluminum Activates > /Ti—based Solid Catalyst\ A
Co-catalyst (with stereospecific and

»-\_non-stereospecific sites)/ Polymerizes
Propylene Monomer
External Donor Selectively deactivates
non-stereospecific sites
Dicyclopentyl(dimethoxy)silane
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Caption: Role of DCPDMS in Ziegler-Natta Polymerization.

Experimental Protocol: Propylene Polymerization

This protocol provides a general outline for the bulk polymerization of propylene using a
Ziegler-Natta catalyst with dicyclopentyl(dimethoxy)silane as the external donor.

Materials:

e High-purity propylene

o Ziegler-Natta catalyst (e.g., TiCla/MgCl2)
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e Triethylaluminum (TEAL) as co-catalyst

» Dicyclopentyl(dimethoxy)silane (DCPDMS) as external donor
e Anhydrous heptane as solvent

Procedure:

o Reactor Preparation: A high-pressure stainless-steel reactor is thoroughly dried and purged
with nitrogen.

o Catalyst Introduction: Anhydrous heptane is introduced into the reactor, followed by the
desired amount of TEAL solution and DCPDMS solution. The mixture is stirred at a
controlled temperature. The solid Ziegler-Natta catalyst component is then introduced into
the reactor.

o Polymerization: Liquid propylene is introduced into the reactor to the desired pressure. The
polymerization is carried out at a constant temperature and pressure for a specified duration.

o Termination and Product Isolation: The polymerization is terminated by venting the unreacted
propylene and adding a quenching agent like methanol. The polymer is then collected,
washed with a suitable solvent to remove catalyst residues, and dried under vacuum.

o Characterization: The resulting polypropylene is characterized for its isotacticity (e.g., by 3C
NMR or solvent extraction), molecular weight, and other physical properties.

Silylating Agent in Organic Synthesis

The steric bulk provided by the two cyclopentyl groups makes
dicyclopentyl(dimethoxy)silane a useful silylating agent for the protection of functional
groups, particularly hydroxyl groups, in organic synthesis. The resulting dicyclopentylsilyl ether
Is stable under various reaction conditions but can be cleaved when desired.

Chemical Reactivity
Hydrolysis
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Dicyclopentyl(dimethoxy)silane is susceptible to hydrolysis, a reaction in which the methoxy
groups are replaced by hydroxyl groups to form silanols. This reaction is typically catalyzed by
acids or bases. The initially formed silanols can then undergo condensation to form siloxane
bridges (Si-O-Si), leading to the formation of oligomers or polymers.[1]

(Dicyclopentylsilanediol)
) L
(Dicyclopentyl(dimethoxy)silane)

2 CHsOH
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Hydrolysis

Caption: Hydrolysis of Dicyclopentyl(dimethoxy)silane.

Safety and Handling

Dicyclopentyl(dimethoxy)silane is a moisture-sensitive liquid and should be handled under
an inert atmosphere (e.g., nitrogen or argon). It can cause skin and eye irritation. Appropriate
personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn
when handling this compound. For detailed safety information, refer to the Safety Data Sheet
(SDS) provided by the supplier.

Conclusion

Dicyclopentyl(dimethoxy)silane is a valuable organosilicon compound with well-established
applications, particularly in the field of polymer chemistry. Its role as a stereoregulator in
polypropylene production is of significant industrial importance. The synthetic methods and
reactivity profile outlined in this guide provide a foundation for its effective use in research and
development. As with any chemical reagent, a thorough understanding of its properties and
adherence to safety protocols are paramount for its successful and safe application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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